Cas no 1568401-62-6 (3-(1S)-1-aminoethyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(1S)-1-aminoethyl-1lambda6-thiolane-1,1-dione
• CAS No: 1568401-62-6
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 6378151
• PubChem ID: 115337629
• Update Time: 2025-10-28

3-(1S)-1-aminoethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1S)-1-aminoethyl-1lambda6-thiolane-1,1-dione
• 3-((S)-1-aminoethyl)tetrahydrothiophene 1,1-dioxide
• 1568401-62-6
• EN300-1987967
• 3-[(1s)-1-aminoethyl]-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C6H13NO2S/c1-5(7)6-2-3-10(8,9)4-6/h5-6H,2-4,7H2,1H3/t5-,6?/m0/s1
• InChI Key： KXSXYSCBKIECDJ-ZBHICJROSA-N
• SMILES： S1(CCC([C@H](C)N)C1)(=O)=O

Computed Properties

• Exact Mass: 163.06669983g/mol
• Monoisotopic Mass: 163.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(1S)-1-aminoethyl-1lambda6-thiolane-1,1-dione

Introduction to 3-(1S)-1-aminoethyl-1lambda6-thiolane-1,1-dione (CAS No. 1568401-62-6)

3-(1S)-1-aminoethyl-1lambda6-thiolane-1,1-dione (CAS No. 1568401-62-6) is a unique compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its distinctive thiolane ring and aminoethyl group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of 3-(1S)-1-aminoethyl-1lambda6-thiolane-1,1-dione.

Chemical Structure and Synthesis

The chemical structure of 3-(1S)-1-aminoethyl-1lambda6-thiolane-1,1-dione is defined by its thiolane ring, which is a six-membered ring containing sulfur atoms. The presence of the aminoethyl group at the 3-position of the thiolane ring imparts unique chemical properties to the molecule. The synthesis of this compound typically involves several steps, including the formation of the thiolane ring and the introduction of the aminoethyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing 3-(1S)-1-aminoethyl-1lambda6-thiolane-1,1-dione, making it more accessible for research and development.

Biological Properties

3-(1S)-1-aminoethyl-1lambda6-thiolane-1,1-dione has been extensively studied for its biological activities. One of the key areas of interest is its potential as an antioxidant. The thiolane ring and amino group contribute to its ability to scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for treating conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

In addition to its antioxidant properties, 3-(1S)-1-aminoethyl-1lambda6-thiolane-1,1-dione has shown anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. This dual action as an antioxidant and anti-inflammatory agent suggests that it could be beneficial in treating inflammatory diseases such as arthritis and asthma.

Clinical Applications

The potential clinical applications of 3-(1S)-1-aminoethyl-1lambda6-thiolane-1,1-dione are diverse and promising. In preclinical studies, it has shown efficacy in reducing oxidative stress and inflammation in animal models of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease. These findings have led to increased interest in exploring its therapeutic potential in human clinical trials.

Beyond neurodegenerative diseases, 3-(1S)-1-aminoethyl-1lambda6-thiolane-1,1-dione has also been investigated for its potential in treating cardiovascular conditions. Its ability to protect against oxidative damage and reduce inflammation makes it a candidate for preventing atherosclerosis and other cardiovascular diseases. Clinical trials are currently underway to evaluate its safety and efficacy in these conditions.

Current Research Trends

The ongoing research on 3-(1S)-1-aminoethyl-1lambda6-thiolane-1,1-dione is focused on optimizing its pharmacological properties and exploring new therapeutic applications. Recent studies have investigated the use of nanotechnology to enhance its delivery and bioavailability. For example, encapsulating the compound in nanoparticles has shown promise in improving its stability and targeting specific tissues or cells.

In addition to nanotechnology, researchers are also exploring combination therapies involving 3-(1S)-1-aminoethyl-1lambda6-thiolane-1,1-dione. Combining it with other drugs or treatments has the potential to synergize their effects and improve therapeutic outcomes. For instance, combining it with anti-inflammatory drugs or antioxidants may provide enhanced protection against oxidative stress and inflammation.

Safety Considerations

Safety is a critical aspect of any drug development process. Preclinical studies on 3-(1S)-１-aminoethyl-１lambda６-thiolane－１，１－dione have shown that it is generally well-tolerated at therapeutic doses. However, as with any new compound, further safety evaluations are necessary to ensure its long-term safety profile. Ongoing clinical trials will provide valuable data on its safety and tolerability in human subjects.

Conclusion

3-(１Ｓ)－１－aminoethyl－１lambda６－thiolane－１，１－dione (CAS No. １５６８４０１－６２－６) is a promising compound with a unique chemical structure that confers multiple biological activities. Its antioxidant and anti-inflammatory properties make it a valuable candidate for treating various diseases associated with oxidative stress and inflammation. Ongoing research is focused on optimizing its pharmacological properties and exploring new therapeutic applications. As clinical trials progress, we can expect to gain more insights into its safety and efficacy as a potential new drug.